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Compound of Interest

Compound Name: FabG1-IN-1

Cat. No.: B12420282 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
FabG1 (also known as MabA) is a key enzyme in the fatty acid synthase-II (FAS-II) pathway of

Mycobacterium tuberculosis, playing a crucial role in the biosynthesis of mycolic acids, which

are essential components of the mycobacterial cell wall.[1][2] Inhibition of FabG1 is a promising

strategy for the development of novel anti-tuberculosis drugs.[3][4] FabG1-IN-1 is a potent and

selective inhibitor of FabG1, belonging to the anthranilic acid derivative class of compounds.[1]

[2] Accurate preparation and proper storage of FabG1-IN-1 stock solutions are critical for

obtaining reliable and reproducible results in experimental settings. This document provides

detailed protocols for the preparation and storage of FabG1-IN-1 stock solutions.

Physicochemical Properties
A summary of the key physicochemical properties of FabG1-IN-1 is provided in the table below.

These properties are essential for accurate stock solution preparation and for understanding

the compound's behavior in experimental assays.
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Property Value

Molecular Formula C₁₅H₁₀Cl₂N₂O₃

Molecular Weight 353.16 g/mol

Appearance White to off-white solid

Purity ≥98% (by HPLC)

Solubility (at 25°C) DMSO: ≥50 mg/mL (≥141.6 mM)

Ethanol: ~5 mg/mL

Water: Insoluble

Storage (Solid) -20°C, protected from light

Storage (Stock Solution) -20°C or -80°C for long-term storage

Experimental Protocols
Materials

FabG1-IN-1 powder

Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.7%

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Protocol for Preparing a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of FabG1-IN-1 in DMSO.

Pre-weighing Preparation: Before opening, bring the vial of FabG1-IN-1 to room temperature

to prevent condensation of moisture onto the compound.
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Weighing: Accurately weigh a precise amount of FabG1-IN-1 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.53

mg of FabG1-IN-1.

Calculation:

Volume of DMSO (L) = (Mass of FabG1-IN-1 (g) / Molecular Weight ( g/mol )) / Molar

Concentration (mol/L)

Volume of DMSO (mL) = (Mass (mg) / 353.16 g/mol ) / 0.01 mol/L * 1000

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed FabG1-IN-1. For 3.53 mg, add 1 mL of DMSO.

Mixing: Cap the vial tightly and vortex thoroughly until the compound is completely dissolved.

Gentle warming in a water bath (not exceeding 40°C) or sonication can be used to aid

dissolution if necessary. Visually inspect the solution to ensure there are no undissolved

particles.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes or cryovials.[3][5]

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and

date of preparation.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[5] When ready to use, thaw a single aliquot at room

temperature. Any unused portion of the thawed aliquot should be discarded to maintain the

integrity of the compound.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the role of FabG1 in the mycolic acid biosynthesis pathway

and the experimental workflow for preparing FabG1-IN-1 stock solutions.
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Caption: Role of FabG1 in the Mycolic Acid Biosynthesis Pathway.
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Stock Solution Preparation

Storage

Experimental Use

1. Weigh FabG1-IN-1 Powder

2. Add Anhydrous DMSO

3. Vortex/Sonicate to Dissolve

4. Aliquot into Single-Use Tubes

5. Store at -20°C or -80°C

6. Thaw a Single Aliquot

7. Dilute to Working Concentration
in Assay Buffer

8. Perform Biological Assay

Click to download full resolution via product page

Caption: Workflow for FabG1-IN-1 Stock Solution Preparation and Use.
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Recommendations for Use in Biological Assays
Solvent Effects: When diluting the DMSO stock solution into aqueous assay buffers, it is

crucial to ensure that the final concentration of DMSO is low enough (typically ≤0.5%) to

avoid solvent-induced toxicity or artifacts in the assay.[3]

Precipitation: Anthranilic acid derivatives can be poorly soluble in aqueous solutions.[1][6] To

prevent precipitation upon dilution, it is recommended to add the DMSO stock solution to the

assay buffer with vigorous mixing. Serial dilutions of the stock solution should first be made

in DMSO before the final dilution into the aqueous buffer.

Controls: Always include a vehicle control (assay buffer containing the same final

concentration of DMSO) in your experiments to account for any effects of the solvent on the

biological system.

Stability and Storage Summary
Form

Storage
Temperature

Duration Notes

Solid -20°C Up to 2 years
Store in a desiccator,

protected from light.

Stock Solution -20°C Up to 1 month
Aliquot to avoid

freeze-thaw cycles.

(in DMSO) -80°C Up to 6 months
Recommended for

long-term storage.

Working Dilution 4°C Use immediately

Prepare fresh for each

experiment from a

thawed aliquot.

Disclaimer: The information provided in these application notes is intended for research use

only. The stability and handling of specific batches of FabG1-IN-1 may vary. It is recommended

to consult the manufacturer's product data sheet for specific handling and storage instructions.

Independent validation of experimental protocols is always advised.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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